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Compound of Interest

Compound Name: 4-Pentenal

Cat. No.: B109682

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Pentenal (CAS No. 2100-17-6) is an organic compound characterized by a terminal double
bond and an aldehyde functional group.[1][2] This unsaturated aldehyde possesses a unique
olfactory profile, described as a cooked brown and roasted aroma, which lends itself to
potential applications within the fragrance and flavor industry.[3][4] While primarily recognized
as a flavoring agent, its chemical reactivity and distinct scent profile make it a subject of interest
for fragrance research and development, potentially as a top note or a modifier in complex
fragrance compositions.[1][5] This document provides detailed application notes and
experimental protocols for the evaluation and use of 4-pentenal in fragrance applications.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of 4-pentenal is essential
for its effective application in fragrance formulations. These properties influence its volatility,
stability, and interaction with other fragrance components.
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Property Value Reference
Molecular Formula CsHsO [2][6]
Molecular Weight 84.12 g/mol [2][6]

CAS Number 2100-17-6 [2][6]
Appearance Colorless liquid [4]

Odor Profile Cooked brown and roasted 1]

aroma
Boiling Point 99-103 °C at 760 mm Hg [7]
Density 0.853-0.857 g/cm3 [4]

Refractive Index

1.413-1.418

[4]

Solubility

Slightly soluble in water;

soluble in ethanol, pentane,

and diethyl ether.

[4]

Vapor Pressure

42.85 mmHg @ 25 °C

(estimated)

[7]

Flash Point

-3.4 °C (estimated)

[7]

Olfactory Profile and Applications

4-Pentenal is noted for its high-strength, roasted aroma.[3] It is recommended to be evaluated

in a 0.10% solution or less due to its potency.[3] In the context of the broader family of

aldehydes used in perfumery, which are known for lending a fresh, sparkling, and often soapy

or waxy character, 4-pentenal’s roasted quality is distinctive.[8][9][10]

While specific commercial fragrance formulations containing 4-pentenal are not publicly

disclosed, its properties suggest potential applications as:

» Top Note Modifier: To introduce a unique, savory, or roasted nuance to the initial impression

of a fragrance.
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e Specialty Accord Component: In the creation of gourmand, nutty, or roasted accords for
niche fragrances.

 Intermediate in Fragrance Synthesis: 4-Pentenal can serve as a precursor for the synthesis
of other fragrance molecules.[1][5]

It is important to note that some sources recommend against the use of 4-pentenal directly in
fragrance applications, suggesting its primary role may be as a flavoring agent or a chemical
intermediate.[7]

Experimental Protocols
Quality Control and Purity Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)

Objective: To verify the identity and purity of 4-pentenal raw material.

Methodology:

Sample Preparation: Prepare a 1% solution of 4-pentenal in a suitable solvent such as
ethanol.

o GC-MS System: A standard GC-MS system equipped with a non-polar or semi-polar
capillary column (e.g., HP-5MS) is suitable.

« Injection: Inject 1 L of the prepared sample into the GC injector.
e GC Conditions:
o Injector Temperature: 250 °C

o Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10
°C/min, and hold for 5 minutes.

o Carrier Gas: Helium or Hydrogen at a constant flow rate.

e MS Conditions:
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o lon Source Temperature: 230 °C
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 35 to 350.

o Data Analysis: Identify the 4-pentenal peak by its retention time and comparison of its mass
spectrum with a reference library (e.g., NIST). Purity is determined by the relative area of the
4-pentenal peak compared to the total area of all peaks in the chromatogram.

Sample Preparation GC-MS Analysis Data Analysis

Prepare 1% 4-pentenal . . . . Identify Peak Determine Purity
—> E—
in ethanol Lt AL D ©C G Sgpaeiin e (Retention Time & Mass Spectrum) (Peak Area %)

Click to download full resolution via product page

GC-MS workflow for quality control of 4-pentenal.

Sensory Evaluation by a Trained Panel

Objective: To characterize the olfactory profile of 4-pentenal and determine its odor detection
threshold.

Methodology:

o Panel Selection: A panel of 8-12 trained sensory assessors with experience in fragrance
evaluation.

e Sample Preparation:

o Odor Profile: Prepare serial dilutions of 4-pentenal in an odorless solvent (e.g., diethyl
phthalate or ethanol) at concentrations of 1%, 0.1%, and 0.01%.

o Odor Threshold: Prepare a series of dilutions in deionized water, starting from a
concentration below the expected threshold and increasing in logarithmic steps.
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o Evaluation Procedure:

o Odor Profile: Present the diluted samples on smelling strips to the panelists in a
randomized and blind manner. Panelists describe the odor using a standardized

vocabulary.

o Odor Threshold: Use a forced-choice method (e.g., triangle test) where panelists are
presented with three samples, one containing the odorant and two blanks, and asked to
identify the different sample. The threshold is the concentration at which a statistically
significant portion of the panel can correctly identify the odorant.

o Data Analysis: Compile the descriptors for the odor profile. Calculate the group odor
detection threshold using appropriate statistical methods.

Setup

Select Trained
Sensory Panel

|

Odor Profile Assessment Odor Threshold Determination
(Smelling Strips) (Triangle Test)

Prepare Serial Dilutions

Data Analysis

Compile Odor Descriptors Calculate Odor Threshold

Click to download full resolution via product page

Workflow for the sensory evaluation of 4-pentenal.

Stability Testing in an Alcoholic Fragrance Base
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Objective: To evaluate the stability of 4-pentenal in a typical fragrance base under accelerated
conditions.

Methodology:

o Sample Preparation: Prepare a 1% solution of 4-pentenal in a 95% ethanol/5% deionized
water mixture. Prepare a control sample of the base without 4-pentenal.

o Storage Conditions:
o Accelerated Aging: Store samples in a climate chamber at 40 °C for 1, 2, and 4 weeks.
o Light Exposure: Expose samples to a controlled UV light source.
o Control: Store samples at room temperature in the dark.

« Evaluation: At each time point, evaluate the samples for:

[¢]

Color and Clarity: Visual inspection.

[e]

pH: Using a calibrated pH meter.

[e]

Odor: Sensory evaluation by a trained panel to detect any changes in the odor profile.

o

Chemical Composition: GC-MS analysis to quantify the concentration of 4-pentenal and
identify any degradation products.

o Data Analysis: Compare the results from the stressed samples to the control to assess the
stability of 4-pentenal.

Olfactory Signaling Pathway

The perception of aldehydes, including unsaturated aldehydes like 4-pentenal, is initiated by
their interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons
in the nasal epithelium. The binding of an odorant to an OR triggers a G-protein-coupled
signaling cascade. Specifically, the G-protein Goolf is activated, which in turn stimulates
adenylyl cyclase III (ACIII). ACIII converts ATP to cyclic AMP (cCAMP). The increase in
intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of
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Ca?* and Na* ions. This influx depolarizes the neuron, generating an action potential that is
transmitted to the olfactory bulb in the brain for further processing. The rodent olfactory
receptor OR-17 is a well-studied receptor known to be activated by aliphatic aldehydes.[1][2]
[11][12] Studies have shown that the binding affinity is influenced by the carbon chain length,
with aldehydes containing 5-11 carbon atoms being effective agonists.[1]
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Simplified olfactory signaling pathway for aldehydes.
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Safety and Regulatory Information

Toxicity: 4-Pentenal is moderately toxic by ingestion, inhalation, and skin contact.[3]

Flavoring Agent Status: It is listed by the Joint FAO/WHO Expert Committee on Food
Additives (JECFA) and has a FEMA (Flavor and Extract Manufacturers Association) number
(4262), indicating its use as a flavoring agent.[6]

Fragrance Use Regulations: While used in the preparation of fragrances, some sources
indicate it is "not for fragrance use" in the final consumer product, which may suggest
limitations or the need for further safety assessments for cosmetic applications. The
International Fragrance Association (IFRA) sets standards for the safe use of fragrance
ingredients. For unsaturated aldehydes, IFRA has established restrictions based on their
potential for skin sensitization.[3] It is crucial for researchers and formulators to consult the
latest IFRA standards and regional cosmetic regulations (e.g., EU Cosmetic Regulation)
before using 4-pentenal in any consumer product.[8][9]

Conclusion

4-Pentenal is a volatile compound with a distinct roasted aroma that presents interesting

possibilities for fragrance creation, likely as a modifier or in specialty accords. Its use, however,

requires careful consideration of its potency, stability, and the evolving regulatory landscape for

fragrance ingredients. The protocols outlined in this document provide a framework for the

systematic evaluation of 4-pentenal for its potential inclusion in fragrance formulations. Further

research into its stability in various matrices and a more definitive understanding of its

regulatory status for cosmetic use are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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